Cas no 1049865-50-0 (N-(2-chlorophenyl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carboxamide)

• Product Name: N-(2-chlorophenyl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carboxamide
• CAS No: 1049865-50-0
• MF: C₁₆H₁₆Cl₂N₂O₃S₂
• MW: 419.345839500427
• CID: 5817251
• PubChem ID: 16826680
• Update Time: 2025-08-02

N-(2-chlorophenyl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-1-(5-chlorothiophen-2-yl)sulfonylpiperidine-2-carboxamide
• N-(2-chlorophenyl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carboxamide
• SR-01000911372-1
• AKOS024631616
• F2254-1096
• N-(2-chlorophenyl)-1-((5-chlorothiophen-2-yl)sulfonyl)piperidine-2-carboxamide
• SR-01000911372
• 1049865-50-0

• Inchi： 1S/C16H16Cl2N2O3S2/c17-11-5-1-2-6-12(11)19-16(21)13-7-3-4-10-20(13)25(22,23)15-9-8-14(18)24-15/h1-2,5-6,8-9,13H,3-4,7,10H2,(H,19,21)
• InChI Key： VFKCCJYFMIBXNT-UHFFFAOYSA-N
• SMILES： N1(S(C2SC(Cl)=CC=2)(=O)=O)CCCCC1C(NC1=CC=CC=C1Cl)=O

Computed Properties

• Exact Mass: 417.9979401g/mol
• Monoisotopic Mass: 417.9979401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 103Ų

Additional information on N-(2-chlorophenyl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carboxamide

Comprehensive Overview of N-(2-chlorophenyl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carboxamide (CAS 1049865-50-0)

N-(2-chlorophenyl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carboxamide (CAS 1049865-50-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of sulfonamide derivatives, which are widely studied for their bioactive properties. The presence of both chlorophenyl and chlorothiophene moieties in its structure contributes to its distinct chemical behavior, making it a subject of interest in drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. Researchers are particularly intrigued by the potential of CAS 1049865-50-0 to act as a kinase inhibitor or enzyme modulator, topics frequently searched in academic and industrial databases. The compound's piperidine-carboxamide backbone is a common scaffold in many FDA-approved drugs, which further elevates its relevance. Discussions on platforms like PubMed and ScienceDirect often highlight its structure-activity relationship (SAR), a hot topic among chemists and pharmacologists.

From a synthetic perspective, N-(2-chlorophenyl)-1-[(5-chlorothiophen-2-yl)sulfonyl]piperidine-2-carboxamide is synthesized through multi-step organic reactions, including sulfonylation and amide coupling. These methods are frequently explored in peer-reviewed journals, with researchers optimizing yields and purity for scalable production. The compound's chlorinated aromatic rings enhance its stability and lipophilicity, properties critical for bioavailability—a key focus area in modern drug design. Searches for "chlorothiophene sulfonamide synthesis" or "piperidine carboxamide applications" reflect growing interest in these aspects.

Environmental and regulatory considerations also play a role in the compound's research trajectory. While not classified as hazardous, its chlorinated components necessitate careful handling under standard laboratory protocols. This aligns with broader trends in green chemistry, where scientists seek to minimize waste and improve safety—a recurring theme in Google Scholar queries. Additionally, the compound's potential as a bioactive intermediate has led to patents and collaborations, underscoring its commercial viability.

In summary, CAS 1049865-50-0 represents a compelling case study in the intersection of organic synthesis and applied pharmacology. Its structural complexity and functional diversity make it a valuable candidate for further investigation, particularly in addressing unmet medical needs. As search trends indicate, queries like "sulfonamide drug candidates 2024" or "chlorothiophene derivatives in medicine" highlight the sustained curiosity around such compounds. Future research will likely explore its mechanistic pathways and therapeutic potential, solidifying its place in scientific literature.